Cas no 376587-53-0 (5-bromo-3-methyl-pyridine-2-carbaldehyde)

• Product Name: 5-bromo-3-methyl-pyridine-2-carbaldehyde
• CAS No: 376587-53-0
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD07776420
• CID: 304593
• PubChem ID: 12109864
• Update Time: 2025-08-03

5-bromo-3-methyl-pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-pyridinecarbaldehyde
• 5-BROMO-2-FORMYL-3-PICOLINE
• 5-BROMO-3-METHYLPICOLINALDEHYDE
• 5-Bromo-3-methylpyridine-2-carboxaldehyde
• 5-Bromo-2-formyl-3-methylpyridine
• 2-Pyridinecarboxaldehyde,5-bromo-3-methyl-
• 5-Bromo-3-methyl-pyridine-2-carbaldehyde
• 5-bromo-3-methylpyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 5-bromo-3-methyl-
• 5-bromo-3methylpicolinaldehyde
• GLMJIYLGQMKLCL-UHFFFAOYSA-N
• RP04230
• VP10135
• OR51763
• AB42359
• FCH1385380
• DB-0
• AX
• 3-Methyl-5-Bromopyridine-2-Carbaldehyde
• 376587-53-0
• MFCD07776420
• AS-63990
• FT-0649005
• CS-0039842
• BQA58753
• AKOS015891919
• Z1269148473
• SCHEMBL1912446
• SY067645
• J-516935
• DTXSID00477738
• AMY17714
• EN300-247864
• DB-082235
• 5-bromo-3-methyl-pyridine-2-carbaldehyde

• MDL： MFCD07776420
• Inchi： 1S/C7H6BrNO/c1-5-2-6(8)3-9-7(5)4-10/h2-4H,1H3
• InChI Key： GLMJIYLGQMKLCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(C)=C1

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.577
• Boiling Point: 260.9 ºC at 760 mmHg
• Flash Point: 111.6 ºC
• Refractive Index: 1.604
• PSA: 29.96000
• LogP: 1.96500